molecular formula C12H22O4 B8426267 beta-n-Hexyladipic Acid

beta-n-Hexyladipic Acid

Cat. No.: B8426267
M. Wt: 230.30 g/mol
InChI Key: XUMKXZHRBDLSIM-UHFFFAOYSA-N
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Description

Beta-n-Hexyladipic Acid is a useful research compound. Its molecular formula is C12H22O4 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H22O4

Molecular Weight

230.30 g/mol

IUPAC Name

3-hexylhexanedioic acid

InChI

InChI=1S/C12H22O4/c1-2-3-4-5-6-10(9-12(15)16)7-8-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16)

InChI Key

XUMKXZHRBDLSIM-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(CCC(=O)O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred suspension of 4-n-hexylphenol (972 g; 5.46 mol), 61.7 g of 5% rhodium on carbon catalyst (46.0 g of Alfa Chemical Co. lot 063081 and 17.7 g of MCB Chemicals lot A12M04), HOAc (21 ml), and MeOH (5.0 L) was hydrogenated in a 5 gallon autoclave (100 psi) at 35°-55° until 73% of theoretical H2 was consumed. A sample was withdrawn and NMR and GC tests showed that a small amount of the hexylphenol remained. Hydrogenation was continued until a total of 78% of theoretical H2 was consumed. The catalyst was filtered off, and the clear filtrate was concentrated in vacuo to a clear oil, 1065 g (106%); IR (neat) cm-1 3400, (OH) 1715 (carbonyl); NMR (CDCl3) no aromatic absorbance was observed.
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972 g
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21 mL
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5 L
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61.7 g
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